Cas no 2229100-12-1 (2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid)

2-Oxo-3-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid is a fluorinated heterocyclic compound featuring a thiophene core substituted with a trifluoromethyl group and a propanoic acid moiety. Its unique structure imparts advantageous properties, including enhanced metabolic stability and lipophilicity due to the trifluoromethyl group, making it valuable in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its reactivity at the 2-oxo propanoic acid functionality allows for further derivatization, enabling tailored modifications for specific applications. The thiophene ring contributes to electronic and steric effects, influencing binding affinity and selectivity in target interactions.
2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid structure
2229100-12-1 structure
Product Name:2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid
CAS No:2229100-12-1
MF:C8H5F3O3S
MW:238.183711767197
CID:6340125
PubChem ID:165672940
Update Time:2025-05-25

2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid
    • 2229100-12-1
    • EN300-1969193
    • 2-oxo-3-[5-(trifluoromethyl)thiophen-2-yl]propanoic acid
    • Inchi: 1S/C8H5F3O3S/c9-8(10,11)6-2-1-4(15-6)3-5(12)7(13)14/h1-2H,3H2,(H,13,14)
    • InChI Key: HAWSFTGLUWMMRD-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=CC=C1CC(C(=O)O)=O

Computed Properties

  • Exact Mass: 237.99114968g/mol
  • Monoisotopic Mass: 237.99114968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 82.6Ų

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Additional information on 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid

Recent Advances in the Study of 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic Acid (CAS: 2229100-12-1)

The compound 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid (CAS: 2229100-12-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl-thiophene moiety is particularly noteworthy, as it contributes to enhanced metabolic stability and bioavailability, making it a promising candidate for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors targeting inflammatory pathways, specifically the NLRP3 inflammasome, which is implicated in a range of chronic diseases.

In addition to its pharmacological potential, advancements in the synthetic routes for 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid have been reported. A team from the University of Cambridge recently developed a more efficient and scalable synthesis method, reducing the number of steps and improving yield. This breakthrough, detailed in Organic Process Research & Development, could facilitate larger-scale production for preclinical and clinical studies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key enzymatic processes. For instance, a 2024 study in ACS Chemical Biology identified its interaction with cytochrome P450 enzymes, suggesting potential applications in personalized medicine for optimizing drug metabolism. These findings underscore the versatility of 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid as both a therapeutic agent and a tool for biochemical research.

Looking ahead, researchers are exploring the compound's utility in targeted drug delivery systems. Preliminary data from a collaboration between MIT and Pfizer indicate that derivatives of 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid can be conjugated with nanoparticles to enhance tissue-specific uptake, minimizing off-target effects. This innovation could pave the way for next-generation therapeutics with improved safety profiles.

In conclusion, 2-oxo-3-5-(trifluoromethyl)thiophen-2-ylpropanoic acid (CAS: 2229100-12-1) represents a multifaceted compound with significant promise in drug discovery and development. Ongoing research continues to uncover its potential, from synthetic optimization to therapeutic applications, positioning it as a valuable asset in the chemical biology and pharmaceutical industries.

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